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Compound of Interest

Compound Name: EB 47

Cat. No.: B1147141 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the dissolution and storage of EB 47, a potent

PARP-1 inhibitor. Adherence to these guidelines is crucial for maintaining the compound's

integrity and ensuring reproducible experimental results.

Chemical Properties of EB 47
EB 47 is a potent inhibitor of Poly(ADP-ribose) polymerase-1 (PARP-1) with an IC50 of 45 nM.

[1][2][3] It is a white solid and is also known to inhibit Tankyrase 1 and 2.[4] The dihydrochloride

salt form is commonly used in research.

Property Value Source

Molecular Formula C24H27N9O6 · 2HCl [5]

Molecular Weight 610.45 g/mol [5]

CAS Number 1190332-25-2 [5]

Appearance White solid [1]

Purity ≥98%

IC50 (PARP-1) 45 nM [1][2][3][4][5][6]
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Dissolution Protocol
Proper dissolution of EB 47 is critical for its biological activity. The choice of solvent will depend

on the experimental requirements.

2.1. Recommended Solvents

Dimethyl Sulfoxide (DMSO): EB 47 is soluble in DMSO up to 50 mM.[4][7]

Water: EB 47 is soluble in water up to 5 mM with gentle warming. Another source indicates a

solubility of 3.05 mg/mL in water at 25°C with gentle warming[5] and 50 mg/mL.[6]

2.2. Protocol for Reconstituting EB 47

Preparation: Allow the vial of solid EB 47 to equilibrate to room temperature before opening

to prevent moisture condensation.

Solvent Addition: Add the appropriate volume of the desired solvent (e.g., DMSO or water) to

the vial to achieve the target concentration.

Dissolution:

For DMSO, vortex the solution until the solid is completely dissolved. Sonication can be

used to aid dissolution.[4][7]

For water, gently warm the solution (e.g., in a 37°C water bath) and vortex until the solid is

dissolved.[5]

Verification: Visually inspect the solution to ensure that no particulates are present.

Storage Protocol
Correct storage conditions are essential to prevent degradation of EB 47.

3.1. Solid Form

Store the solid compound at -20°C.[1][5][6]
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The solid is stable for at least 4 years when stored at -20°C.[4] Some suppliers suggest a

stability of 3 years at -20°C and 2 years at 4°C for the powder.[5]

It is recommended to keep the compound desiccated as it may be hygroscopic and to

protect it from light.[6]

3.2. Stock Solutions

Short-term Storage: It is recommended to use freshly prepared solutions.[1]

Long-term Storage:

For solutions in solvent, storage at -80°C for up to 6 months or -20°C for up to 1 month is

suggested.[5]

Another source indicates that stock solutions are stable for up to 3 months at -20°C.[6]

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into single-use volumes before freezing.[6]

Experimental Workflow
The following diagram illustrates the general workflow for dissolving and storing EB 47.
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Caption: Workflow for dissolving and storing EB 47.

Signaling Pathway Involvement
EB 47 is a potent inhibitor of PARP-1, a key enzyme in the DNA damage repair pathway. Its

mechanism of action involves mimicking the substrate NAD+.[3]
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Caption: Inhibition of PARP-1 by EB 47.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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